Cas no 441289-57-2 (ethyl 4-methyl-2-(3-phenoxypropanamido)-1,3-thiazole-5-carboxylate)
ethyl 4-methyl-2-(3-phenoxypropanamido)-1,3-thiazole-5-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 4-methyl-2-(3-phenoxypropanamido)-1,3-thiazole-5-carboxylate
- 5-Thiazolecarboxylic acid, 4-methyl-2-[(1-oxo-3-phenoxypropyl)amino]-, ethyl ester
- 441289-57-2
- F0375-0245
- EU-0005922
- SR-01000442574
- ethyl 4-methyl-2-(3-phenoxypropanamido)thiazole-5-carboxylate
- Ethyl 4-methyl-2-(3-phenoxypropanoylamino)-1,3-thiazole-5-carboxylate
- Oprea1_210633
- AKOS001629570
- SR-01000442574-1
-
- Inchi: 1S/C16H18N2O4S/c1-3-21-15(20)14-11(2)17-16(23-14)18-13(19)9-10-22-12-7-5-4-6-8-12/h4-8H,3,9-10H2,1-2H3,(H,17,18,19)
- InChI Key: SQWZDOTZCMWIKY-UHFFFAOYSA-N
- SMILES: S1C(C(OCC)=O)=C(C)N=C1NC(=O)CCOC1=CC=CC=C1
Computed Properties
- Exact Mass: 334.09872823g/mol
- Monoisotopic Mass: 334.09872823g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 23
- Rotatable Bond Count: 8
- Complexity: 402
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 106Ų
Experimental Properties
- Density: 1.282±0.06 g/cm3(Predicted)
- pka: 8.68±0.50(Predicted)
ethyl 4-methyl-2-(3-phenoxypropanamido)-1,3-thiazole-5-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0375-0245-1mg |
ethyl 4-methyl-2-(3-phenoxypropanamido)-1,3-thiazole-5-carboxylate |
441289-57-2 | 90%+ | 1mg |
$54.0 | 2023-05-17 |
ethyl 4-methyl-2-(3-phenoxypropanamido)-1,3-thiazole-5-carboxylate Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
Additional information on ethyl 4-methyl-2-(3-phenoxypropanamido)-1,3-thiazole-5-carboxylate
Professional Introduction to Ethyl 4-methyl-2-(3-phenoxypropanamido)-1,3-thiazole-5-carboxylate (CAS No. 441289-57-2)
Ethyl 4-methyl-2-(3-phenoxypropanamido)-1,3-thiazole-5-carboxylate, identified by its CAS number 441289-57-2, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the thiazole class, a heterocyclic structure known for its diverse biological activities and applications in medicinal chemistry. The presence of functional groups such as the amide and ester moieties in its molecular framework suggests potential interactions with biological targets, making it a valuable candidate for further research and development.
The molecular structure of Ethyl 4-methyl-2-(3-phenoxypropanamido)-1,3-thiazole-5-carboxylate consists of a thiazole ring substituted with a methyl group at the 4-position, an amide linkage connected to a phenoxypropanamide moiety at the 2-position, and an ester group at the 5-position. This complex arrangement of functional groups not only contributes to its unique chemical properties but also opens up possibilities for various biological interactions. The amide group, in particular, is known to participate in hydrogen bonding and can form stable complexes with biological molecules, which is crucial for drug design and development.
In recent years, there has been growing interest in thiazole derivatives due to their broad spectrum of biological activities. Thiazole compounds have been reported to exhibit antimicrobial, anti-inflammatory, antiviral, and anticancer properties. Among these derivatives, those incorporating amide and ester functionalities are particularly noteworthy as they can enhance bioavailability and improve pharmacokinetic profiles. The compound Ethyl 4-methyl-2-(3-phenoxypropanamido)-1,3-thiazole-5-carboxylate is no exception and holds promise as a lead compound for further optimization.
One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. The phenoxypropanamide moiety is particularly interesting as it can be modified to target specific biological pathways. For instance, modifications at this position could enhance binding affinity to enzymes or receptors involved in disease processes. Recent studies have shown that thiazole derivatives with similar structural motifs have shown efficacy against various diseases, including cancer and neurological disorders. This suggests that Ethyl 4-methyl-2-(3-phenoxypropanamido)-1,3-thiazole-5-carboxylate could be a valuable starting point for designing new drugs.
The synthesis of Ethyl 4-methyl-2-(3-phenoxypropanamido)-1,3-thiazole-5-carboxylate involves multiple steps that require careful optimization to ensure high yield and purity. The key steps include the formation of the thiazole ring, introduction of the amide group, and subsequent esterification. Each step must be carefully controlled to avoid side reactions that could compromise the integrity of the final product. Advances in synthetic methodologies have made it possible to produce complex molecules like this one with greater efficiency and precision.
In addition to its synthetic challenges, another important aspect of this compound is its physicochemical properties. These properties determine how the compound behaves in biological systems and influence its pharmacokinetic behavior. Factors such as solubility, stability, and metabolic pathways are critical considerations in drug development. Understanding these properties can help researchers design better delivery systems and optimize dosing regimens. For instance, modifications to improve solubility could enhance oral bioavailability or facilitate intravenous administration.
The potential applications of Ethyl 4-methyl-2-(3-phenoxypropanamido)-1,3-thiazole-5-carboxylate extend beyond traditional pharmaceuticals. Its unique structural features make it a promising candidate for use in agrochemicals and other industrial applications where biological activity is desired. For example, derivatives of this compound could be developed as pesticides or herbicides by targeting specific enzymes or receptors in plants or pests. This versatility underscores the importance of investing in research on such compounds.
In conclusion, Ethyl 4-methyl-2-(3-phenoxypropanamido)-1,3-thiazole-5-carboxylate (CAS No. 441289-57-2) is a fascinating compound with significant potential in various fields. Its complex molecular structure and diverse functional groups make it a valuable starting point for drug discovery and development. By leveraging advances in synthetic chemistry and understanding its physicochemical properties, researchers can unlock new therapeutic possibilities and explore novel applications beyond traditional medicine.
441289-57-2 (ethyl 4-methyl-2-(3-phenoxypropanamido)-1,3-thiazole-5-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)